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Compound of Interest

Compound Name: Nonadecyl methane sulfonate

Cat. No.: B15622293 Get Quote

In the landscape of pharmaceutical research and drug development, a thorough understanding

of chemical entities, from active ingredients to potential impurities, is paramount. This guide

provides a comparative analysis of alkyl methanesulfonates, a class of organic esters with

diverse applications and significant implications for drug safety. While focusing on the sparsely

documented Nonadecyl methane sulfonate, this document leverages the extensive data

available for its shorter-chain counterparts, such as Methyl methanesulfonate (MMS) and Ethyl

methanesulfonate (EMS), to offer a comprehensive overview for researchers, scientists, and

drug development professionals.

Nonadecyl Methane Sulfonate: An Overview
Nonadecyl methane sulfonate (CAS No. 62732-72-3) is a long-chain alkyl ester of

methanesulfonic acid.[1] Available primarily from chemical suppliers for research purposes,

detailed public-domain analytical data and experimental protocols for this specific compound

are scarce. Its fundamental properties are summarized below.
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Property Value Reference

Chemical Formula C20H42O3S [2]

Molecular Weight 362.61 g/mol [2]

Appearance Not specified (likely solid)

Purity >99% (as offered by suppliers)

Storage Conditions -20°C

Due to the limited specific data on Nonadecyl methane sulfonate, a broader comparative

approach with other alkyl methanesulfonates is necessary to understand its potential properties

and applications.

Comparative Analysis of Alkyl Methanesulfonates
Alkyl methanesulfonates, or alkyl mesylates, are esters of methanesulfonic acid with the

general formula R-OSO2CH3. Their properties and biological activities are significantly

influenced by the length of the alkyl chain (R).

Physicochemical Properties
The following table compares the properties of Nonadecyl methane sulfonate with the well-

characterized Methyl methanesulfonate and another long-chain analog, Hexadecyl

methanesulfonate.

Property
Methyl
Methanesulfonate
(MMS)

Hexadecyl
Methanesulfonate

Nonadecyl
Methane Sulfonate

CAS Number 66-27-3[3] 20779-14-0[4] 62732-72-3[1]

Chemical Formula C2H6O3S[3] C17H36O3S[4] C20H42O3S[2]

Molecular Weight 110.13 g/mol [3] 320.53 g/mol [4] 362.61 g/mol [2]

Boiling Point 203 °C[5] Not available Not available

Solubility Soluble in water[5] Not available Not available
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Synthesis of Alkyl Methanesulfonates
Alkyl methanesulfonates are typically synthesized by the esterification of an alcohol with

methanesulfonyl chloride in the presence of a base, or by the reaction of an alcohol with

methanesulfonic acid. The latter is particularly relevant in pharmaceutical manufacturing, where

methanesulfonic acid is often used to form salts of basic drug molecules, and residual alcohols

can lead to the formation of alkyl methanesulfonate impurities.[6]

General Synthesis of Alkyl Methanesulfonates

Reactants

Products

Alkyl Alcohol (R-OH)

Esterification

Methanesulfonic Acid (CH3SO3H)

Alkyl Methanesulfonate (R-OSO2CH3) Water (H2O)

Primary Product Byproduct

Click to download full resolution via product page

General synthesis pathway for alkyl methanesulfonates.

Analytical Methodologies for Alkyl
Methanesulfonates
The detection and quantification of alkyl methanesulfonates, particularly short-chain ones, are

critical in the pharmaceutical industry due to their potential genotoxicity.[7] Several analytical

techniques are employed for this purpose.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a widely used method for the determination of volatile and semi-volatile alkyl

methanesulfonates.

Experimental Protocol: Determination of MMS and EMS in a Drug Substance by GC-MS[8]

Instrumentation: Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 6890N

GC with 5973N MSD).

Column: DB-624 (30 m x 0.32 mm, 1.8 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

Injector Temperature: 220°C.

Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, then ramped to

240°C at 10°C/min, and held for 5 minutes.

MSD Conditions:

Ionization Mode: Electron Ionization (EI).

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Detection Mode: Selected Ion Monitoring (SIM).

MMS ions (m/z): 79, 95, 110.

EMS ions (m/z): 79, 95, 124.

Sample Preparation: The drug substance is dissolved in a suitable solvent (e.g.,

dichloromethane) and directly injected or subjected to headspace analysis.

High-Performance Liquid Chromatography (HPLC)
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For less volatile or thermally labile alkyl methanesulfonates, HPLC, often coupled with mass

spectrometry (LC-MS) or UV detection after derivatization, is employed.

Experimental Protocol: Determination of MMS and EMS by HPLC-UV with Derivatization[7]

Derivatization Reagent: Sodium dibenzyldithiocarbamate.

Derivatization Procedure: The sample containing MMS and EMS is reacted with the

derivatization reagent in a suitable solvent mixture at an optimized temperature and pH to

form UV-active derivatives.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g.,

ammonium acetate).

Flow Rate: 1.0 mL/min.

Detection Wavelength: Determined based on the absorption maximum of the derivatized

products.

Quantification: Based on a calibration curve prepared from derivatized standards of MMS

and EMS.

Biological Activity and Significance
The biological activity of alkyl methanesulfonates is largely dependent on their alkyl chain

length.

Short-Chain Alkyl Methanesulfonates (e.g., MMS, EMS)
MMS and EMS are potent DNA alkylating agents and are recognized as genotoxic and

potentially carcinogenic.[6][9] They can transfer their methyl or ethyl group to nucleophilic sites

on DNA bases, leading to DNA damage, mutations, and cell death. This property makes them

useful tools in cancer research and mutagenesis studies.[10] However, their presence as

impurities in pharmaceutical products is a significant safety concern.[11]
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Mechanism of DNA Alkylation by MMS

Methyl Methanesulfonate (MMS)
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Conceptual diagram of DNA alkylation by MMS.

Long-Chain Alkyl Methanesulfonates
Long-chain alkyl methanesulfonates, such as Nonadecyl methane sulfonate, are expected to

be less reactive as alkylating agents due to steric hindrance and different physicochemical

properties. Their long alkyl chains impart significant lipophilicity. While specific biological activity

data for Nonadecyl methane sulfonate is not readily available, long-chain alkyl sulfonates

have been utilized in applications such as ion-pairing reagents in chromatography to separate

water-soluble basic analytes.[6] Their potential for DNA alkylation and genotoxicity is presumed

to be significantly lower than their short-chain counterparts, though this would require

experimental verification.

Conclusion
This guide provides a comparative overview of alkyl methanesulfonates, contextualizing the

limitedly-documented Nonadecyl methane sulfonate within this important class of chemical
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compounds. While detailed experimental data for Nonadecyl methane sulfonate remains

elusive, the extensive knowledge base for shorter-chain analogs like MMS and EMS offers

valuable insights into its probable chemical behavior, analytical detection strategies, and

potential biological activities. For researchers in drug development, a clear understanding of

the structure-activity relationships within the alkyl methanesulfonate family is crucial for both

leveraging their chemical properties and mitigating the potential risks associated with their

presence as genotoxic impurities. Further research into the specific analytical and biological

profile of long-chain alkyl methanesulfonates is warranted to fully elucidate their role and safety

in pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Alkyl Methanesulfonates: From
Long-Chain Esters to Genotoxic Impurities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622293#cross-referencing-analytical-data-for-
nonadecyl-methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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